Cas no 156953-93-4 (1,19-Diazoniatricyclo[32.3.1.115,19]nonatriaconta-1(38),15,17,19(39),34,36-hexaene)

• Product name: 1,19-Diazoniatricyclo[32.3.1.115,19]nonatriaconta-1(38),15,17,19(39),34,36-hexaene
• CAS No: 156953-93-4
• MF: C₃₇H₆₂N₂+₂
• MW: 534.90158
• CID: 213045
• PubChem ID: 3012476

1,19-Diazoniatricyclo[32.3.1.115,19]nonatriaconta-1(38),15,17,19(39),34,36-hexaene Chemical and Physical Properties

Names and Identifiers

• 1,19-Diazoniatricyclo[32.3.1.115,19]nonatriaconta-1(38),15,17,19(39),34,36-hexaene
• 1,19-Diazatricyclo[32.3.1.115,19]nonatriacontane,1,19-diazoniatricyclo[32.3.1.115,19]nonatriaconta-1(38),15,17,19(39),34,36-hexaenederiv.
• Cyclostellettamine E
• DTXSID60388432
• CHEMBL1185662
• 156953-93-4

• Inchi： InChI=1S/C37H62N2/c1-2-6-10-14-18-22-30-38-32-25-29-37(35-38)27-21-17-13-9-5-3-7-11-15-19-23-31-39-33-24-28-36(34-39)26-20-16-12-8-4-1/h24-25,28-29,32-35H,1-23,26-27,30-31H2/q+2
• InChI Key： RGCGUASJBFJAKF-UHFFFAOYSA-N
• SMILES： [N+]12=CC(=CC=C1)CCCCCCCCCCCCCC[N+]1=CC(=CC=C1)CCCCCCCCCCCCC2

Computed Properties

• Exact Mass: 534.49166
• Monoisotopic Mass: 534.491
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 39
• Rotatable Bond Count: 0
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.6
• Topological Polar Surface Area: 7.8Ų

Experimental Properties

• PSA: 7.76